Cas no 2229107-70-2 (1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol
• CAS No: 2229107-70-2
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6109706
• PubChem ID: 165975817
• Update Time: 2025-06-15

1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol
• 2229107-70-2
• 1-[(2-methoxyquinolin-3-yl)methyl]cyclopropan-1-ol
• EN300-1730775

• Inchi： 1S/C14H15NO2/c1-17-13-11(9-14(16)6-7-14)8-10-4-2-3-5-12(10)15-13/h2-5,8,16H,6-7,9H2,1H3
• InChI Key： MRWXNHUTPRFURU-UHFFFAOYSA-N
• SMILES： OC1(CC2C(=NC3C=CC=CC=3C=2)OC)CC1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol

Introduction to 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol (CAS No: 2229107-70-2)

1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol, identified by the CAS number 2229107-70-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a quinoline scaffold, which is well-documented for its broad spectrum of biological activities. The structural integration of a methylcyclopropane moiety with a 2-methoxyquinolin-3-yl substituent introduces unique chemical and pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The quinoline core is a heterocyclic aromatic compound that has been extensively explored in the development of drugs targeting various diseases, including malaria, bacterial infections, and certain types of cancer. The methoxy group at the 2-position and the cyclopropanol functionality at the 1-position further modulate the electronic and steric properties of the molecule, influencing its interactions with biological targets. This structural configuration has opened up new avenues for designing molecules with enhanced efficacy and reduced side effects.

In recent years, there has been a surge in research focused on developing novel derivatives of quinoline and its analogs due to their demonstrated pharmacological potential. The compound 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol (CAS No: 2229107-70-2) represents a cutting-edge example of such derivatives. Its unique structural features have prompted investigations into its biological activity, particularly in the context of enzyme inhibition and receptor binding. Preliminary studies suggest that this compound may exhibit promising effects in modulating pathways relevant to neurological disorders and inflammatory conditions.

The cyclopropane ring is a three-membered cyclic alkane that introduces rigidity to the molecular structure, which can be advantageous in terms of binding affinity to biological targets. This rigidity can help stabilize key interactions within active sites, leading to improved pharmacological activity. Additionally, the presence of an alcohol functional group at the cyclopropane ring provides opportunities for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

One of the most compelling aspects of 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol is its potential as a scaffold for drug discovery. The combination of the quinoline moiety with other bioactive groups has been shown to enhance binding interactions with proteins and enzymes involved in disease processes. For instance, studies have indicated that derivatives of this nature may interact with kinases and other signaling proteins, potentially offering therapeutic benefits in cancers and inflammatory diseases.

The methoxy group in the molecule also plays a crucial role in modulating its pharmacokinetic properties. Methoxy-substituted compounds often exhibit improved solubility and metabolic stability, which are critical factors for drug efficacy. This feature makes 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol (CAS No: 2229107-70-2) an attractive candidate for further development into a lead compound for new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol interacts with various biological targets. These studies have hinted at its potential as an inhibitor of enzymes involved in pathways relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework efficiently. The synthesis strategy not only highlights the synthetic prowess but also underscores the importance of innovative approaches in developing novel pharmaceuticals.

As research continues to uncover new therapeutic applications, compounds like 1-(2-methoxyquinolin-3-yl)methylcyclopropan-1-ol (CAS No: 2229107-70-2) are expected to play a pivotal role in addressing unmet medical needs. The integration of structural biology, computational modeling, and synthetic chemistry has created a robust framework for exploring their full potential. Future studies may focus on optimizing synthetic routes, evaluating toxicological profiles, and conducting preclinical trials to assess their safety and efficacy.

The versatility of this molecule lies in its ability to be modified further to suit specific pharmacological requirements. By altering substituents or introducing additional functional groups, chemists can tailor its properties for targeted therapies. This adaptability makes it an invaluable asset in medicinal chemistry libraries designed for high-throughput screening.

In conclusion,1-(2-methoxyquinolin-3-ytl)methylcyclopropan-l ol(CAS No: 2229107 70 2) stands as a testament to the ongoing innovation in pharmaceutical research Its unique structural features offer exciting possibilities for developing new treatments across multiple therapeutic areas Further exploration into its biological activities synthetic strategies ,and pharmacokinetic profiles will undoubtedly contribute significantly 0the advancement o medicine